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Compound of Interest

Compound Name: Thiophanat-ethyl-d10

Cat. No.: B12395971

This guide provides an in-depth overview of the Thiophanat-ethyl-d10 analytical standard for
researchers, scientists, and professionals in drug development. It covers the commercial
availability, key specifications, and typical applications of this isotopically labeled compound.

Introduction

Thiophanat-ethyl-d10 is the deuterated analog of Thiophanate-ethyl, a systemic fungicide. In
analytical chemistry, particularly in quantitative analysis using mass spectrometry, isotopically
labeled standards like Thiophanat-ethyl-d10 are crucial for achieving accurate and reliable

results. They serve as ideal internal standards because their chemical and physical properties
are nearly identical to their unlabeled counterparts, yet they are distinguishable by their mass.

Commercial Availability and Specifications

Several chemical suppliers offer Thiophanat-ethyl-d10 for research and analytical purposes.
The following table summarizes the key information from various commercial suppliers.
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Molecular o
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Supplier CAS Number Weight ( g/mol .
Formula ) Information
Analyte Name:
1398066-16-4[1] Thiophanate-D10
LGC Standards C14HsD10N404S2  380.14[1][2] ]
[2] (O,0-diethyl-
D10)[1]
Brand: TRC.
Noted as a
CymitQuimica 1398066-16-4 C14HsD10N4O4S2  380.51 controlled
product in some
countries.
Offers various
package sizes
" . (Img, 5mg,
Coompo 1398066-16-4 Not specified Not specified ]
25mgq) with
corresponding
prices.
Highlights its role
380.1449 _
] as an internal
(Theoretical )
Benchchem 1398066-16-4 C14HsD10N404S2 ] ) standard in
Monoisotopic o
quantitative
Mass) )
analysis.

Chemical Structure:

e SMILES: CCOC(=0O)NC(=S)NclcccccINC(=S)NC(=0)OCC (unlabeled)

e INChl: 1S/C14H18N404S2/c1-3-21-13(19)17-11(23)15-9-7-5-6-8-10(9) 16-12(24) 18-
14(20)22-4-2/h5-8H,3-4H2,1-2H3,(H2,15,17,19,23)(H2,16,18,20,24)/i1D3,2D3,3D2,4D2

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS Analysis
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The primary application of Thiophanat-ethyl-d10 is as an internal standard for the
quantification of Thiophanate-ethyl in various matrices (e.g., environmental samples,
agricultural products). Below is a generalized experimental protocol for its use in a Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow.

1. Preparation of Stock Solutions:
o Accurately weigh a known amount of Thiophanat-ethyl and Thiophanat-ethyl-d10.

e Dissolve each compound in a suitable solvent (e.g., acetonitrile, methanol) to prepare
individual stock solutions of a known concentration (e.g., 1 mg/mL).

o Store the stock solutions at an appropriate temperature (e.g., -20°C) in amber vials to
prevent degradation.

2. Preparation of Calibration Standards and Quality Controls:

e Prepare a series of calibration standards by spiking a known volume of the Thiophanat-ethyl
stock solution into a blank matrix to achieve a range of concentrations that bracket the
expected sample concentrations.

e Add a constant, known amount of the Thiophanat-ethyl-d10 internal standard stock solution
to each calibration standard.

e Prepare quality control (QC) samples at low, medium, and high concentrations in the same
manner.

3. Sample Preparation:
e Homogenize the sample matrix if necessary.

o Extract the analyte and internal standard from the sample using an appropriate method (e.g.,
QUECHhERS, solid-phase extraction, liquid-liquid extraction).

e Add a known amount of the Thiophanat-ethyl-d10 internal standard to each sample extract
before the final volume adjustment.

o Evaporate the solvent and reconstitute the residue in the mobile phase.
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4. LC-MS/MS Analysis:

* Inject the prepared calibration standards, QC samples, and sample extracts into the LC-
MS/MS system.

e Develop a chromatographic method to separate Thiophanat-ethyl and Thiophanat-ethyl-
d10 from other matrix components.

o Optimize the mass spectrometer settings for the detection and quantification of both the
analyte and the internal standard. This involves selecting appropriate precursor and product
ions (MRM transitions).

5. Data Analysis:
 Integrate the peak areas for both Thiophanat-ethyl and Thiophanat-ethyl-d10.

o Calculate the ratio of the peak area of the analyte to the peak area of the internal standard
for each calibration standard.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
analyte.

o Determine the concentration of Thiophanat-ethyl in the samples by interpolating their peak
area ratios from the calibration curve.

Workflow for Using Thiophanat-ethyl-d10 Analytical
Standard

The following diagram illustrates the typical workflow for utilizing Thiophanat-ethyl-d10 as an
internal standard in a quantitative analytical experiment.
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Caption: Workflow for quantitative analysis using an internal standard.

This guide provides a foundational understanding of the Thiophanat-ethyl-d10 analytical
standard. For specific applications, researchers should consult detailed analytical methods and

validation guidelines relevant to their field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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